Seriniquinone

• CAS No.: 22200-69-7
• Product Name: Seriniquinone
• Molecular Formula: C20H8O4S
• Molecular Weight: 344.3 g/mol
• IUPAC Name: 12-thiapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(13),2(11),4,6,8,15,17,19-octaene-3,10,14,21-tetrone
• Standard InChI: InChI=1S/C20H8O4S/c21-15-9-5-1-3-7-11(9)17(23)19-13(15)14-16(22)10-6-2-4-8-12(10)18(24)20(14)25-19/h1-8H
• Standard InChIKey: PWUWIMAXHCTYJA-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C2=O)SC4=C3C(=O)C5=CC=CC=C5C4=O
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C2=O)SC4=C3C(=O)C5=CC=CC=C5C4=O
• Appearance: Solid powder
• Description: Seriniquinone is a selective anticancer agent. It acts by inducing cell death via autophagocytosis and targeting the cancer-protective protein dermcidin.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Seriniquinone
• Reference: 1: Trzoss L, Fukuda T, Costa-Lotufo LV, Jimenez P, La Clair JJ, Fenical W. Seriniquinone, a selective anticancer agent, induces cell death by autophagocytosis, targeting the cancer-protective protein dermcidin. Proc Natl Acad Sci U S A. 2014 Oct 14;111(41):14687-92. doi: 10.1073/pnas.1410932111. Epub 2014 Sep 30. PubMed PMID: 25271322; PubMed Central PMCID: PMC4205641.
• PubChem Compound: 15154132
• Last Modified: Nov 11 2021